Cas no 15764-04-2 (α-Vetivone)

α-Vetivone structure
Product Name:α-Vetivone
α-Vetivone Properties
Names and Identifiers
-
- 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R,4aS)-
- (4R,4aS)-4,4a-dimethyl-6-propan-2-ylidene-4,5,7,8-tetrahydro-3H-naphthalen-2-one
- (4R-cis)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)naphthalen-2(3H)-one
- (-)-β
- (+)-Isonootkatone
- (+)-α-Vetivon
- (+)-α-Vetivone
- (4R,4aS)-4,4a-Dimethyl-6-(propan-2-ylidene)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
- ,γ
- 4β
- H,5α-Eremophila-1(10),7(11)-dien-2-one
- Isonootkaton
- Isonootkatone
- -Nootkatone
- Vetiverone
- α-Vetivone
- 2(3h)-naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene
- (4 theta-cis)-)
- 4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)- (4theta-cis)-2(3h)-naphthalenon
- 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-,(4R-cis)-
- UNII-WA62V77MMV
- NS00051642
- DTXSID60884848
- 4.beta.H,5.alpha.-Eremophila-1(10),7(11)-dien-2-one
- 15764-04-2
- C09744
- (4R-CIS)-4,4A,5,6,7,8-HEXAHYDRO-4,4A-DIMETHYL-6-(1-METHYLETHYLIDENE)-2(3H)-NAPHTHALENONE
- 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R,4aS)-
- (+)-.alpha.-Vetivon
- (+)-.alpha.-Vetivone
- .ALPHA.-VETIVONE [MI]
- CHEBI:10339
- SCHEMBL1545445
- alpha-Vetivone
- EINECS 239-855-1
- 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R-cis)-
- WA62V77MMV
- Q8083965
- .alpha.-Vetivone
- (4R,4aS)-6-isopropylidene-4,4a-dimethyl-4,5,7,8-tetrahydro-3H-naphthalen-2-one
-
- InChIKey: NIIPDXITZPFFTE-ABAIWWIYSA-N
- Inchi: 1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11H,5-7,9H2,1-4H3/t11-,15+/m1/s1
- SMILES: C/C(=C1\CCC2=CC(C[C@@H](C)[C@]2(C)C\1)=O)/C
Computed Properties
- Exact Mass: 218.16716
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 218.167
- Heavy Atom Count: 16
- Complexity: 382
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- LogP: 4.04830
- PSA: 17.07
- Refractive Index: nD20 1.5384
- Boiling Point: 299.03°C (rough estimate)
- Melting Point: 51.5° (Naves, Perrottet); mp of racemate 30-35° (Marshall, Andersen)
- Flash Point: 147.1°C
- Specific Rotation: D20 +248° (chloroform)
- Density: d420 1.003 (liquid, supercooled)
α-Vetivone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | V125015-1mg |
α-Vetivone |
15764-04-2 | 1mg |
$253.00 | 2023-05-17 |
α-Vetivone Related Literature
-
James A. Marshall,Porter C. Johnson Chem. Commun. (London) 1968 391
-
Laura K. Smith,Ian R. Baxendale Org. Biomol. Chem. 2015 13 9907
-
Thi Chinh Ngo,Duy Quang Dao,Minh Thong Nguyen,Pham Cam Nam RSC Adv. 2017 7 39686
-
James A. Marshall,Hermann Faubl,Thomas M. Warne Chem. Commun. (London) 1967 753
-
6. α-VetivoneK. Endo,P. de Mayo Chem. Commun. (London) 1967 89
-
7. Chapter 10. Terpenoids and steroids
-
8. Stereospecific synthesis of (–)-agarospirol and (–)-β-vetivoneMervyn Deighton,Clifford R. Hughes,Robert Ramage J. Chem. Soc. Chem. Commun. 1975 662
-
9. Stereoselective addition of methylcuprates to a 2-formyl-cyclohexa-2,5-dienone system. A stereoselective total synthesis of racemic β-vetivoneGiuliano Bozzato,Jean-Pierre Bachmann,Mario Pesaro J. Chem. Soc. Chem. Commun. 1974 1005
-
10. A new spiro-annelation procedure: intramolecular decarboxylative alkylation of β-keto-estersRobert G. Eilerman,Brian J. Willis J. Chem. Soc. Chem. Commun. 1981 30
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
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